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Compound Name: Dextrorphan tartrate

Cat. No.: B019762 Get Quote

Technical Support Center: Dextrorphan Tartrate
Assay
Welcome to the technical support center for Dextrorphan tartrate assays. This resource

provides troubleshooting guides and frequently asked questions (FAQs) to help researchers,

scientists, and drug development professionals address common issues and variability in their

experiments.

Frequently Asked Questions (FAQs)
Q1: What is Dextrorphan tartrate and why is its accurate quantification important?

Dextrorphan tartrate is the tartrate salt of Dextrorphan, the primary active metabolite of the

common antitussive (cough suppressant) drug, Dextromethorphan.[1][2][3] Accurate

quantification is crucial for pharmacokinetic studies, drug metabolism research, and in forensic

toxicology to distinguish between the therapeutic use of Dextromethorphan and the use of its

controlled enantiomer, levorphanol.[4][5]

Q2: What are the recommended storage and handling conditions for Dextrorphan tartrate
reference standards?

Dextrorphan tartrate, particularly as a certified reference material (CRM), should be stored at

-20°C.[2][6] Under these conditions, it is stable for at least three to four years.[2][6] The tartrate
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salt form enhances aqueous solubility and shelf life compared to the freebase.[1] It is often

supplied as a crystalline solid or in a solution, for example, in methanol.[2][6]

Q3: What is the primary metabolic pathway for the formation of Dextrorphan?

Dextrorphan is produced in the liver through the O-demethylation of its parent compound,

Dextromethorphan. This metabolic process is primarily catalyzed by the cytochrome P450

enzyme CYP2D6.[3][7] Dextrorphan can be further metabolized through N-demethylation by

CYP3A4 or undergo glucuronidation.[3][8][9]

Dextrorphan Metabolic Pathway
The following diagram illustrates the metabolic conversion of Dextromethorphan to Dextrorphan

and its subsequent metabolism.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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